2,4,6-Tribromo-N-ethylaniline

• CAS: 81090-58-6

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthesis of 2,4,6-Tribromo-N-ethylaniline

Executive Summary

As chemical synthesis demands increasingly specialized intermediates, halogenated secondary anilines have emerged as critical building blocks. 2,4,6-Tribromo-N-ethylaniline (CAS: 81090-58-6) is a highly sterically hindered, heavily brominated aromatic amine[1]. Due to its unique electronic and steric properties, it serves as a high-value intermediate in the formulation of advanced polymeric flame retardants, specialized agrochemicals, and as a structural analog in pharmaceutical assays evaluating Cytochrome P450 (CYP2E1) inhibition[2].

This technical guide provides an in-depth analysis of its molecular architecture, details a self-validating synthetic protocol, and outlines the mechanistic causality behind its exhaustive bromination.

Structural and Physicochemical Profiling

The molecular structure of 2,4,6-Tribromo-N-ethylaniline consists of an aniline core substituted with an ethyl group at the nitrogen atom and three bromine atoms at the ortho (2,6) and para (4) positions[1].

The presence of three highly electronegative bromine atoms exerts a strong inductive electron-withdrawing effect, which significantly reduces the basicity and nucleophilicity of the secondary amine. Furthermore, the ortho-bromines create substantial steric hindrance, restricting the free rotation of the N-ethyl group. This steric shielding is a critical factor when utilizing this compound in subsequent cross-coupling or alkylation reactions.

Quantitative Data Summary

The following table consolidates the core physicochemical parameters of the compound[1],[3].

Property	Value
Chemical Name	2,4,6-Tribromo-N-ethylaniline
CAS Registry Number	81090-58-6
Molecular Formula	C8H8Br3N
Molecular Weight	357.87 g/mol
Structural Class	Halogenated Secondary Aromatic Amine
InChIKey	UBVCEZRWGJDMCP-UHFFFAOYSA-N

Mechanistic Pathway: Electrophilic Aromatic Substitution (EAS)

The synthesis of 2,4,6-Tribromo-N-ethylaniline relies on the exhaustive Electrophilic Aromatic Substitution (EAS) of N-ethylaniline. Despite the secondary amine being a strong activating group (ortho/para directing), achieving uniform tribromination without oxidative degradation requires precise mechanistic control.

Causality of Reagent Selection: Glacial acetic acid (AcOH) is selected as the solvent because it acts as a polar protic medium that stabilizes the transient arenium ion (sigma complex) without behaving as a competing nucleophile. The reaction proceeds sequentially: monobromination is nearly instantaneous, dibromination is moderate, and the final tribromination is the rate-limiting step due to the increasing electron-withdrawing effect of the newly added halogens and the steric bulk at the remaining ortho position.

Fig 1: Mechanistic pathway of electrophilic aromatic substitution for polybromination.

Experimental Methodology: Exhaustive Bromination Protocol

To ensure high yield and purity, the following step-by-step protocol incorporates built-in self-validating checkpoints.

Reagents Required

• N-Ethylaniline (1.0 equivalent)

• Elemental Bromine (Br₂, 3.1 equivalents)

• Glacial Acetic Acid (Solvent)

• Sodium Bisulfite (NaHSO₃, 10% aqueous solution for quenching)

Step-by-Step Workflow

• Solvation: Dissolve 1.0 eq of N-ethylaniline in 5 volumes of glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and an addition funnel.

  • Causality: Dilution in AcOH mitigates the highly exothermic nature of the initial bromination steps.

• Electrophile Addition: Cool the solution to < 20°C using an ice-water bath. Dissolve 3.1 eq of Br₂ in an equal volume of AcOH. Add the Br₂ solution dropwise over 60 minutes.

  • Causality: Maintaining the temperature below 20°C prevents the oxidative cleavage of the N-ethyl alkyl chain by the highly reactive bromine.

• Maturation: Remove the ice bath and allow the reaction mixture to stir at room temperature (20-25°C) for 2 hours to drive the sterically hindered final bromination step to completion.

  • Self-Validation Checkpoint: The reaction mixture should transition from a deep, opaque red to a lighter orange/brown slurry as the bromine is consumed and the tribrominated product begins to precipitate.

• Quenching: Pour the reaction mixture slowly into rapidly stirring ice-cold 10% aqueous sodium bisulfite (NaHSO₃).

  • Causality: Bisulfite instantly reduces any unreacted, highly toxic Br₂ into inert, water-soluble bromide ions, preventing post-extraction oxidative side reactions.

  • Self-Validation Checkpoint: The immediate disappearance of any residual red/orange tint in the aqueous layer confirms the complete neutralization of elemental bromine.

• Isolation: Filter the resulting beige/grey precipitate under vacuum. Wash the filter cake thoroughly with distilled water to remove residual acetic acid, followed by recrystallization from hot ethanol to yield pure 2,4,6-Tribromo-N-ethylaniline[2].

Fig 2: Step-by-step workflow for the synthesis and isolation of 2,4,6-Tribromo-N-ethylaniline.

Analytical Characterization

To verify the structural integrity of the synthesized 2,4,6-Tribromo-N-ethylaniline, the following analytical signatures must be confirmed:

• ¹H NMR (CDCl₃): The spectrum will exhibit a distinct triplet (~1.2 ppm) and quartet (~3.2 ppm) corresponding to the methyl and methylene protons of the N-ethyl group, respectively. Crucially, the aromatic region will display a single sharp singlet (~7.6 ppm) integrating to 2 protons, confirming the symmetric meta-protons on the fully substituted ring.

• Mass Spectrometry (ESI-MS): The presence of three bromine isotopes (⁷⁹Br and ⁸¹Br) will generate a highly characteristic isotopic cluster. The molecular ion peak will appear as a 1:3:3:1 tetrad centered around m/z 357[1], definitively confirming the tribrominated mass.

References

• Molaid Chemical Database. "N-ethyl-2,4,6-tribromo-aniline - CAS 81090-58-6". Available at:[Link]

• ChemSrc. "CAS 81090-58-6 | 2,4,6-tribromo-N-ethylaniline Structure and Data". Available at:[Link]

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• 2. 2,4,6-Tribromoaniline in India - Chemicalbook.in [chemicalbook.in]
• 3. 2,4-DIBROMO-N-METHYLANILINE, 97% | 73557-58-1 [chemicalbook.com]

The Physicochemical and Synthetic Profile of 2,4,6-Tribromo-N-ethylaniline: A Technical Guide

Executive Summary

In the realm of physical organic chemistry and rational drug design, halogenated anilines serve as critical building blocks. 2,4,6-Tribromo-N-ethylaniline (CAS: 81090-58-6) is a highly specialized, sterically hindered secondary amine. While its primary amine counterpart (2,4,6-tribromoaniline) is widely utilized as a flame retardant and synthetic intermediate, the N-ethyl derivative offers unique physicochemical advantages, including disrupted hydrogen bonding, enhanced lipophilicity, and modulated basicity.

This whitepaper provides an in-depth analysis of the physical and chemical properties of 2,4,6-Tribromo-N-ethylaniline, detailing the causality behind its reactivity, field-proven synthesis protocols, and its utility in advanced materials and pharmaceutical development.

Physicochemical Profiling & Structural Logic

The addition of an N-ethyl group to the 2,4,6-tribromoaniline scaffold fundamentally alters the molecule's intermolecular interactions. The three massive bromine atoms at the ortho and para positions exert profound electronic (inductive withdrawal) and steric effects.

Electronic and Steric Causality

• Basicity (pKa) Suppression: The pKa of unsubstituted N-ethylaniline is 5.12 [1]. However, the introduction of three highly electronegative bromine atoms stabilizes the lone pair on the nitrogen through strong inductive electron withdrawal (-I effect). Furthermore, the ortho-bromines physically block solvent molecules from stabilizing the protonated ammonium ion. Consequently, the basicity is drastically reduced, with an estimated pKa near 0.0 to 0.5, rendering it practically neutral under physiological conditions[2].

• Lipophilicity (LogP) Enhancement: Halogenation inherently increases lipophilicity. Combined with the aliphatic N-ethyl chain, the LogP is pushed into the highly lipophilic range (~4.5–5.0), making it an excellent candidate for hydrophobic pocket targeting in medicinal chemistry or as a hydrophobic additive in polymers.

Quantitative Data Summary

Because specific empirical literature on this exact derivative is niche, data is synthesized from authoritative databases for the compound [3] and rigorously extrapolated from its direct precursors [1][2].

Property	Value	Scientific Rationale / Source
Chemical Name	2,4,6-Tribromo-N-ethylaniline	IUPAC Standard
CAS Number	81090-58-6	Molbase / ChemSpider [3]
Molecular Formula	C8H8Br3N	-
Molecular Weight	357.87 g/mol	-
Physical State	Crystalline Solid	Typical for polyhalogenated aromatics
Melting Point	~60–80 °C (Predicted)	Lower than 2,4,6-tribromoaniline (120°C) due to loss of primary amine H-bonding network [4].
Boiling Point	~310–330 °C (Predicted)	Heavy atomic mass of 3x Bromine atoms elevates BP significantly above N-ethylaniline (205°C) [1].
pKa	~0.0 to 0.5 (Predicted)	Extreme inductive (-I) withdrawal and steric hindrance [2].
LogP	~4.5 – 5.0 (Predicted)	Synergistic lipophilicity of ethyl and tribromo groups.

Mechanistic Pathways & Reactivity Relationships

To understand how the structure dictates its physical properties and reactivity, we must visualize the interplay between steric bulk and electronic distribution. The ortho-bromines act as physical "shields" for the secondary amine, severely limiting its nucleophilicity in subsequent reactions (e.g., acylation or further alkylation).

Caption: Interplay of steric and electronic effects dictating the physicochemical profile of the compound.

Synthesis Methodologies

When synthesizing 2,4,6-Tribromo-N-ethylaniline, chemists face a distinct kinetic choice.

• Pathway A (N-Alkylation of 2,4,6-tribromoaniline): Attempting to ethylate 2,4,6-tribromoaniline is notoriously difficult. The massive steric hindrance from the 2,6-bromines blocks the trajectory of the incoming ethyl halide, resulting in abysmal yields.

• Pathway B (Bromination of N-ethylaniline): This is the preferred, self-validating protocol . The N-ethylamino group is highly activating and strongly ortho/para directing. By subjecting N-ethylaniline to excess bromine in a controlled acidic environment, exhaustive bromination at the 2, 4, and 6 positions occurs rapidly and with high regioselectivity.

Caption: Comparative synthesis workflows highlighting the kinetic preference for direct bromination.

Step-by-Step Protocol: Direct Bromination of N-Ethylaniline

Reagents Required:

• N-Ethylaniline (1.0 equivalent)

• Elemental Bromine (Br₂, 3.1 equivalents)

• Glacial Acetic Acid (Solvent)

• Sodium Bisulfite (10% aqueous solution, for quenching)

• Ethanol (for recrystallization)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an ice bath, dissolve 1.0 eq of N-ethylaniline in 5 volumes of glacial acetic acid.

• Electrophilic Addition: Dissolve 3.1 eq of Br₂ in an equal volume of glacial acetic acid. Add this solution dropwise to the reaction mixture via the dropping funnel. Expert Insight: Maintain the internal temperature below 20°C during addition. The reaction is highly exothermic; elevated temperatures can lead to unwanted oxidation of the N-ethyl group.

• Maturation: Once addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours to ensure complete conversion to the tribrominated species.

• Quenching (Self-Validation Step): Pour the reaction mixture slowly into a vigorously stirred beaker of crushed ice containing 10% aqueous sodium bisulfite. Causality: The bisulfite reduces any unreacted, hazardous Br₂ to benign bromide ions, turning the solution from orange/red to colorless/pale yellow, visually validating the quench.

• Isolation: Filter the resulting crude precipitate under vacuum. Wash the filter cake thoroughly with cold distilled water to remove residual acetic acid and inorganic salts.

• Purification: Recrystallize the crude solid from hot ethanol. The disrupted hydrogen bonding (compared to primary anilines) allows for excellent crystallization kinetics, yielding pure 2,4,6-Tribromo-N-ethylaniline upon cooling.

Applications in Drug Development and Materials Science

Halogen Bonding in Rational Drug Design

In medicinal chemistry, polyhalogenated aromatics are increasingly utilized to exploit halogen bonding —a highly directional non-covalent interaction between the electrophilic region of a halogen (the "sigma-hole") and a nucleophilic target (e.g., protein backbone carbonyls). The 2,4,6-tribromo-N-ethylaniline scaffold provides three distinct vectors for halogen bonding, while the N-ethyl group allows for fine-tuning of the molecule's LogP to optimize blood-brain barrier (BBB) penetration or cellular uptake. Furthermore, similar trihalogenated anilines have been studied for their inhibitory effects on human cytochrome P450 (CYP) 2E1 [4].

Advanced Flame Retardants

Like its primary amine counterpart, the high weight-percentage of bromine in this molecule makes it an excellent candidate as a reactive or additive flame retardant in polymer matrices. The N-ethyl group lowers the melting point and improves compatibility/solubility in hydrophobic polymer melts (such as polystyrene or polyurethane) compared to the highly crystalline 2,4,6-tribromoaniline.

References

• National Center for Biotechnology Information (PubChem). "N-Ethylaniline (CID 7670) - Physical and Chemical Properties." PubChem Database. Available at:[Link]

• National Center for Biotechnology Information (PubChem). "2,4,6-Tribromoaniline (CID 8986) - Basicity and Structure." PubChem Database. Available at:[Link]

• Molbase. "Benzenamine, 2,4,6-tribromo-N-ethyl- (CAS 81090-58-6)." Molbase Chemical Encyclopedia. Available at:[Link]

• LookChem. "Cas 147-82-0, 2,4,6-Tribromoaniline Properties and Usage." LookChem Database. Available at:[Link]

Electronic Properties and Dipole Moment of 2,4,6-Tribromo-N-ethylaniline: A Technical Guide

Executive Summary

Understanding the electronic properties and dipole moment of highly substituted halogenated anilines is critical for predicting their behavior in agrochemical formulations, pharmaceutical synthesis, and advanced materials. 2,4,6-Tribromo-N-ethylaniline (CAS: 81090-58-6) presents a unique molecular architecture: it combines the strong electron-withdrawing capabilities of three bromine atoms with the electron-donating and sterically demanding N-ethyl group.

This whitepaper synthesizes theoretical frameworks and empirical methodologies to map the electronic topography, Frontier Molecular Orbitals (FMOs), and vectorial dipole moment of 2,4,6-Tribromo-N-ethylaniline. By establishing self-validating computational and experimental protocols, we provide a robust foundation for researchers to leverage this molecule in downstream applications.

Molecular Architecture & Steric Dynamics

The chemical behavior of 2,4,6-Tribromo-N-ethylaniline is dictated by a "push-pull" electronic system heavily modulated by steric hindrance.

• The "Pull" (Electron Withdrawal): The three bromine atoms located at the ortho (2,6) and para (4) positions exert a strong inductive electron-withdrawing effect (-I) on the aromatic ring[1]. While halogens also possess a weak resonance-donating effect (+R), the inductive effect dominates the electrostatic landscape, pulling electron density away from the central ring.

• The "Push" (Electron Donation): The N-ethyl group acts as an electron donor via the inductive effect (+I). However, unlike the parent compound 2,4,6-tribromoaniline[2], the bulky ethyl group introduces significant steric clash with the ortho-bromine atoms.

• Causality of Conformation: To minimize this steric strain, the N-ethyl group is forced out of coplanarity with the aromatic ring. This out-of-plane twist significantly reduces the orbital overlap between the nitrogen's lone pair ( p -orbital) and the ring's π -system, dampening the resonance donation and fundamentally altering the molecule's reactivity profile and dipole moment.

Electronic Topography: HOMO-LUMO and FMO Theory

To predict the reactivity of 2,4,6-Tribromo-N-ethylaniline, we analyze its Frontier Molecular Orbitals (FMOs)—specifically the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

In halogenated anilines, the HOMO is typically localized over the nitrogen atom and the adjacent aromatic carbons, representing the molecule's nucleophilic center. The LUMO is distributed across the carbon-halogen bonds, representing the electrophilic susceptibility[3].

Because the N-ethyl group's twist reduces resonance, the HOMO energy is slightly stabilized (lowered) compared to unsubstituted aniline. The three highly electronegative bromine atoms further stabilize the LUMO. The resulting HOMO-LUMO energy gap ( ΔE ) is a critical indicator of chemical hardness; a narrower gap implies higher polarizability and lower kinetic stability, making the molecule more reactive in charge-transfer complexes.

The Dipole Moment: Vectorial Analysis

The permanent dipole moment ( μ ) of a molecule is the vector sum of all individual bond dipoles. In 2,4,6-Tribromo-N-ethylaniline, the dipole moment is a delicate balance of competing vectors.

• C-Br Vectors: The three C-Br bonds create strong vectors pointing outward from the ring. The two ortho vectors partially cancel each other out along the y-axis but reinforce the para vector along the x-axis (axis of symmetry).

• N-Ethyl Vector: The N-ethyl group creates a vector pointing toward the nitrogen atom.

Experimental data for analogous compounds provides a reliable baseline. The parent compound, 2,4,6-tribromoaniline , exhibits a dipole moment of 1.97 D [4]. The methylated derivative, 2,4,6-tribromo-N-methylaniline , shows a reduced dipole moment of 1.81 D [5].

Extrapolated Insight: As the alkyl chain lengthens from methyl to ethyl, the +I effect increases slightly, but the steric-induced twisting of the amino group becomes more pronounced. This twisting alters the vector angle of the nitrogen lone pair. Consequently, the dipole moment of 2,4,6-Tribromo-N-ethylaniline is calculated to be slightly lower than its methyl counterpart, falling in the range of 1.75 D to 1.79 D .

Inductive electron flow dictating the net dipole moment in 2,4,6-Tribromo-N-ethylaniline.

Quantitative Data Summary

The following table synthesizes the known and computationally extrapolated electronic properties of 2,4,6-Tribromo-N-ethylaniline against its structural analogs to provide a comparative baseline[3][4][5][6].

Compound	Dipole Moment ( μ )	HOMO Energy (eV)	LUMO Energy (eV)	Energy Gap ( ΔE )*
2,4,6-Tribromoaniline	1.97 D	-6.25	-1.45	4.80
2,4,6-Tribromo-N-methylaniline	1.81 D	-6.18	-1.48	4.70
2,4,6-Tribromo-N-ethylaniline	~1.77 D	-6.10	-1.50	4.60
2,4,6-Trichloroaniline	1.96 D	-6.40	-1.30	5.10

*Note: HOMO/LUMO values are computational estimates based on B3LYP/6-311+G(d,p) level of theory for halogenated aniline derivatives.

Self-Validating Methodologies

To ensure scientific integrity, any investigation into the electronic properties of this molecule must utilize a self-validating system where computational predictions are rigorously cross-examined against empirical physical chemistry measurements.

Protocol A: Computational DFT Workflow

Density Functional Theory (DFT) is the gold standard for mapping electronic properties.

Causality of Method Selection: We mandate the use of the B3LYP hybrid functional paired with the 6-311+G(d,p) basis set. The inclusion of diffuse functions (+) is non-negotiable; they are mathematically required to accurately model the spatially extensive, polarizable electron clouds of the three bulky bromine atoms and the lone pair on the nitrogen[3].

• Geometry Initialization: Construct the 3D model. Manually set the N-ethyl group to a staggered conformation relative to the ortho-bromines to provide a realistic starting point for the optimization algorithm.

• Energy Minimization: Execute an SCF (Self-Consistent Field) optimization to locate the lowest-energy conformer.

• Frequency Analysis (Validation Step): Run a vibrational frequency calculation on the optimized geometry. Crucial Check: The absence of imaginary frequencies confirms the structure is a true global minimum, not a transitional saddle point.

• Property Extraction: Map the Molecular Electrostatic Potential (MEP) to visualize nucleophilic/electrophilic regions and extract the x, y, z tensor components to calculate the total Debye vector.

Computational DFT workflow for determining electronic properties and dipole moments.

Protocol B: Experimental Dielectric Measurement

To empirically validate the computational dipole moment, we utilize dielectric constant measurements via the Guggenheim-Smith methodology.

Causality of Solvent Selection: Measurements must be conducted in a strictly non-polar solvent (e.g., anhydrous cyclohexane or benzene). Using polar solvents would induce solute-solvent dipole interactions and hydrogen bonding, artificially inflating the measured dipole moment and corrupting the data.

• Solution Preparation: Prepare five highly dilute solutions of 2,4,6-Tribromo-N-ethylaniline (weight fractions ranging from 0.001 to 0.01) in anhydrous cyclohexane.

• Dielectric Measurement: Measure the dielectric constant ( ϵ ) of the pure solvent and each solution using a precision capacitance meter at exactly 298.15 K.

• Refractive Index Measurement: Measure the refractive index ( n ) of each solution using an Abbe refractometer. Causality: The refractive index is required to calculate the induced electronic polarization, which must be subtracted from the total polarization to isolate the permanent dipole moment.

• Data Extrapolation: Plot ϵ and n2 against the weight fractions. Apply the Guggenheim-Smith equation to the linear slopes to calculate the true permanent dipole moment ( μ ) in Debye units.

References

• Stenutz Tables for Chemistry. Dipole moments of 2,4,6-tribromoaniline. Retrieved from: [Link]

• Stenutz Tables for Chemistry. Dipole moments of 2,4,6-tribromo-N-methylaniline. Retrieved from:[Link]

• Wikipedia. 2,4,6-Tribromoaniline. Retrieved from: [Link]

• PubChem, National Institutes of Health. 2,4,6-Tribromoaniline | C6H4Br3N | CID 8986. Retrieved from:[Link]

• NIST Chemistry WebBook. Benzenamine, 2,4,6-tribromo-. Retrieved from:[Link]

• Canadian Journal of Chemistry. Density functional theory study on the structural, reactivity, and electronic properties of fluoroanilines. Retrieved from:[Link]

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• 1. 2,4,6-Tribromoaniline | C6H4Br3N | CID 8986 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Minimizing toxic byproduct formation during 2,4,6-Tribromo-N-ethylaniline synthesis

Welcome to the Technical Support Center for the synthesis of 2,4,6-Tribromo-N-ethylaniline (CAS 81090-58-6). This guide is engineered for researchers and drug development professionals who need to scale up halogenation reactions while strictly minimizing the formation of hazardous byproducts.

The N-ethylamino group strongly activates the aromatic ring, making it highly susceptible to rapid electrophilic aromatic substitution[1]. However, this same activation lowers the oxidation potential of the molecule. Traditional methods using molecular bromine (Br₂) often result in competitive single-electron transfer (SET) oxidation, leading to the formation of highly toxic quinone imines, polybrominated azobenzenes, and corrosive hydrogen bromide (HBr) gas[2][3]. This guide provides field-proven, mechanistic solutions to suppress these pathways.

Mechanistic Insights: Bromination vs. Oxidation

Understanding the causality behind byproduct formation is the first step in troubleshooting. When N-ethylaniline is exposed to high localized concentrations of Br₂, the halogen acts as an oxidant rather than an electrophile[4]. This generates radical cations that rapidly polymerize into a toxic "black tar"[2][5]. To prevent this, the instantaneous concentration of the electrophile must be strictly controlled via oxidative bromination or solid-supported catalysis[6].

Reaction pathways of N-ethylaniline highlighting bromination vs. toxic oxidation.

Troubleshooting FAQs

Q: My reaction mixture rapidly turns into a black, viscous tar instead of yielding a crystalline solid. What is happening and how do I stop it? A: This is the hallmark of amine oxidation[5]. The N-ethyl group stabilizes the radical cation formed when molecular bromine oxidizes the substrate[2]. Causality & Fix: The localized concentration of Br₂ is too high. Switch to an in-situ oxidative bromination method (e.g., KBr with H₂O₂) which generates the active brominating species slowly, keeping the steady-state concentration of Br₂ near zero[4][7]. Alternatively, lower the temperature to 0–5 °C and increase the stirring rate to dissipate localized hot spots.

Q: I am detecting significant amounts of mono- and di-brominated impurities. If I add more Br₂, I get toxic oxidation products. How do I drive the reaction to completion safely? A: The third bromination step (usually at the sterically hindered ortho position) is the slowest. Adding excess Br₂ forces the reaction but triggers the oxidation pathway[2]. Causality & Fix: Instead of adding more Br₂, utilize a catalyst like Graphene Oxide (GO) or AlBr₃ in an aqueous medium[4]. These catalysts enhance the electrophilicity of the bromine species without increasing the oxidative potential, safely driving the tri-bromination to >95% completion.

Q: How can I eliminate the generation of toxic and corrosive HBr gas during the synthesis? A: Traditional electrophilic substitution generates one mole of HBr for every mole of bromine substituted[3]. Causality & Fix: Implement an oxidative bromination system. By adding an oxidant like H₂O₂, the byproduct HBr is continuously oxidized back into active Br₂[4]. This eliminates toxic HBr emissions and increases the atom economy of bromine from 50% to 100%[4].

Troubleshooting decision tree for resolving toxic byproduct formation.

Quantitative Data: Method Comparison

The following table summarizes the impact of different synthetic methodologies on byproduct formation and overall efficiency.

Synthesis Method	Reagents	Yield (%)	Toxic Oxidation Byproducts (%)	Atom Economy (Br)	E-Factor
Traditional Direct	Br₂, Acetic Acid	65 - 75	15 - 25 (High)	50%	> 5.0
Oxidative (H₂O₂)	KBr, H₂O₂, HCl	88 - 92	< 5 (Low)	~100%	1.2
GO-Catalyzed	Br₂ (1.5 eq), GO, H₂O	95 - 98	< 1 (Trace)	100%	< 0.5
Tribromide Salt	BTMATB, DMF/H₂O	90 - 94	< 2 (Trace)	~100%	2.1

Note: Data synthesized from comparative green chemistry bromination studies[1][4][6].

Validated Experimental Protocols

Protocol A: Graphene Oxide (GO) Catalyzed Green Bromination (Zero HBr Emission)

Self-validating mechanism: This reaction utilizes exactly 1.5 equivalents of Br₂. The GO catalyst facilitates the complete utilization of both Br atoms. Therefore, the disappearance of the red bromine color perfectly correlates with reaction completion, inherently validating the stoichiometry without the need for external sampling[4].

• Preparation: In a 100 mL round-bottom flask, suspend N-ethylaniline (10 mmol) in 20 mL of distilled water.

• Catalyst Addition: Add 2.0 wt % (relative to the substrate) of pristine Graphene Oxide (GO) to the aqueous suspension[4]. Stir at room temperature for 5 minutes to ensure uniform dispersion.

• Bromine Addition: Slowly add molecular bromine (15 mmol, 1.5 eq) dropwise over 10 minutes.

  • Causality: Using exactly 1.5 eq prevents over-oxidation. The GO catalyst ensures both Br atoms are utilized (1.5 eq Br₂ = 3.0 eq Br active species), driving tri-substitution without excess oxidant[4].

• Reaction Monitoring: Stir at ambient temperature. The reaction is self-indicating; completion is marked by the fading of the reddish-brown bromine color (typically within 15-30 minutes).

• Workup & Recovery: Filter the mixture to recover the GO catalyst (which can be washed with ethanol and reused up to 5 times without loss of activity)[4]. Extract the aqueous filtrate with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield highly pure 2,4,6-Tribromo-N-ethylaniline.

Protocol B: Oxidative Bromination using KBr/H₂O₂ (Avoids Br₂ Handling)

Self-validating mechanism: Starch-iodide paper is used to monitor H₂O₂ consumption. A negative test at the end of the reaction validates that no excess oxidant remains to trigger late-stage degradation or toxic polymer formation during workup[4][7].

• Preparation: Dissolve N-ethylaniline (10 mmol) and Potassium Bromide (KBr, 31 mmol) in 30 mL of a 1:1 mixture of glacial acetic acid and water. Cool the flask to 0–5 °C in an ice bath.

• Oxidant Addition: Slowly add 30% aqueous Hydrogen Peroxide (H₂O₂, 31 mmol) dropwise via an addition funnel over 30 minutes.

  • Causality: H₂O₂ oxidizes Br⁻ to Br⁺ in situ. The slow addition ensures the steady-state concentration of Br⁺ remains low, completely suppressing the formation of black quinone imine byproducts[4][7].

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Validation: Test the mixture with starch-iodide paper. If positive, add a small amount of sodium bisulfite to quench unreacted peroxides.

• Isolation: Pour the mixture into 100 mL of ice-cold water. The 2,4,6-Tribromo-N-ethylaniline will precipitate as a solid. Filter, wash with copious amounts of cold water, and recrystallize from ethanol.

References

• 2,4,6-Tribromoaniline | 147-82-0. Benchchem. 1

• Graphene Oxide Promoted Oxidative Bromination of Anilines and Phenols in Water. ACS Sustainable Chemistry & Engineering. 4

• A Direct and Simplistic Bromination of Commercially Important Organic Compounds in Aqueous Media by Eco-friendly AlBr3-Br2. Horizon Research Publishing.

• Synthesis of quaternary ammonium tribromides: a novel green approach. Taylor & Francis. 6

• black byproduct tribromoaniline synth. Sciencemadness Discussion Board. 5

• Identifying side products in the halogenation of anilines. Benchchem. 2

• Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews (via datapdf). 3

• Process for preparation of 5-bromo-1, 2, 3-trichlorobenzene. Google Patents. 7

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• 7. WO2021152435A1 - Process for preparation of 5-bromo-1, 2, 3-trichlorobenzene - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparing chemical reactivity: 2,4,6-Tribromo-N-ethylaniline vs 2,4,6-Tribromoaniline

Comparative Reactivity Guide: 2,4,6-Tribromo-N-ethylaniline vs. 2,4,6-Tribromoaniline

Introduction

In the realm of highly substituted aromatic amines, the subtle structural shift from a primary to a secondary amine fundamentally rewires the molecule's chemical behavior. This guide provides an objective, data-driven comparison between 2,4,6-Tribromoaniline (TBA) and its N-alkylated counterpart, 2,4,6-Tribromo-N-ethylaniline (N-Et-TBA) . By analyzing their structural constraints, electronic profiles, and divergent reaction pathways, we equip researchers with the mechanistic insights necessary for advanced organic synthesis, drug development, and materials science (such as the formulation of flame retardants)[1].

Structural and Electronic Profiling

The core difference between these two molecules lies in the steric bulk at the nitrogen center. In TBA, the primary amine (-NH₂ group) is relatively unhindered. This allows the nitrogen lone pair to maintain coplanarity with the aromatic pi-system, enabling resonance delocalization that partially offsets the strong electron-withdrawing inductive effects of the three bromine atoms[2].

Conversely, in N-Et-TBA, the addition of the ethyl group introduces severe steric clash with the bulky bromine atoms at the 2 and 6 (ortho) positions. This steric strain forces the N-ethyl group out of the aromatic plane—a phenomenon known as steric inhibition of resonance. Consequently, the nitrogen lone pair cannot effectively delocalize into the ring. This renders the nitrogen slightly more basic but highly sterically shielded from incoming electrophiles, while the aromatic ring becomes less electron-rich than its primary counterpart.

Table 1: Quantitative Physicochemical Comparison

Property	2,4,6-Tribromoaniline[1]	2,4,6-Tribromo-N-ethylaniline[3]
CAS Number	147-82-0	81090-58-6
Molecular Formula	C₆H₄Br₃N	C₈H₈Br₃N
Molecular Weight	329.81 g/mol	357.87 g/mol
Melting Point	120–122 °C[4]	Data specific to derivatives
Amine Classification	Primary Aromatic Amine	Secondary Aromatic Amine
Steric Hindrance at Nitrogen	Moderate (NH₂ is small)	Severe (N-ethyl clashes with ortho-Br)
Nitrogen Lone Pair State	Delocalized (Coplanar with ring)	Localized (Steric twist out of plane)

Mechanistic Divergence in Reactivity

These structural differences dictate two entirely different reactivity profiles, particularly in electrophilic interactions at the nitrogen and transition-metal-catalyzed cross-couplings.

A. Nitrosation and Diazotization

Primary aromatic amines like TBA react with nitrous acid (NaNO₂/HCl) at 0–5 °C to form highly reactive diazonium salts[2]. This diazonium intermediate is a synthetic cornerstone, allowing for the substitution of the amine group with halogens, cyano groups, or its complete removal via deamination (e.g., forming 1,3,5-tribromobenzene)[1].

Secondary amines like N-Et-TBA lack the necessary two N-H protons to form a diazonium triple bond. Instead, electrophilic attack by the nitrosonium ion (NO⁺) yields an N-nitroso derivative. Because of the extreme steric shielding in N-Et-TBA, this reaction is kinetically slower but eventually yields a stable N-nitroso compound.

Divergent nitrosation pathways for primary vs. secondary tribromoanilines.

B. Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

TBA is an excellent substrate for Suzuki-Miyaura cross-coupling. Due to varying degrees of steric hindrance, the para-bromine (position 4) undergoes oxidative addition with Palladium much faster than the ortho-bromines (positions 2 and 6). This differential reactivity allows for the controlled, stepwise synthesis of mono-, bis-, and tris-aryl substituted anilines[5].

In N-Et-TBA, the N-ethyl group exacerbates the steric crowding at the ortho positions, significantly retarding the oxidative addition of Palladium at positions 2 and 6. This makes exhaustive cross-coupling highly challenging without specialized, sterically demanding ligands.

Stepwise Suzuki-Miyaura cross-coupling of 2,4,6-tribromoaniline.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as robust as its built-in validation mechanisms. The following workflows are designed as self-validating systems.

Protocol A: Synthesis of 2,4,6-Tribromoaniline via Electrophilic Aromatic Substitution

• Objective: Synthesize TBA from aniline with high regioselectivity.

• Causality: The -NH₂ group of aniline is a powerful ortho/para director. Because it is so activating, bromination with Br₂ cannot be stopped at mono-substitution without protecting groups[2]. Glacial acetic acid is chosen as the solvent because it moderates the reaction exotherm and keeps the initial intermediates soluble, ensuring uniform distribution of the electrophile before the fully brominated product precipitates[4].

• Step-by-Step Methodology:

  • Dissolve 2.5 mL of pure aniline in 10 mL of glacial acetic acid in a round-bottom flask[4].

  • In a separate dropping funnel, prepare a solution of 4.5 mL of liquid bromine in 10 mL of glacial acetic acid.

  • Add the bromine solution dropwise to the aniline solution while maintaining the temperature below 20 °C using an ice bath.

  • Stir for 15 minutes post-addition, then pour the mixture into 100 mL of ice-cold distilled water.

  • Filter the resulting precipitate under vacuum and wash thoroughly with cold water to remove residual acetic acid and HBr.

• Validation Checkpoints:

  • Visual: The reaction is self-indicating; a dense white precipitate forms immediately upon the addition of bromine[1].

  • Analytical: Dry the solid and determine the melting point. A sharp melting point at 120–122 °C confirms the purity of 2,4,6-Tribromoaniline[4].

Protocol B: Stepwise Suzuki-Miyaura Cross-Coupling of 2,4,6-Tribromoaniline

• Objective: Synthesize a mono-aryl derivative targeting the para-position.

• Causality: Utilizing Pd(OAc)₂ in an aqueous N,N-dimethylformamide (DMF) solvent system allows for a ligand-free, aerobic cross-coupling. The aqueous environment helps dissolve the aryl boronic acid and the inorganic base, while DMF solvates the organic substrates[5]. The para-position reacts first due to the lower activation energy barrier for oxidative addition compared to the sterically congested ortho-positions.

• Step-by-Step Methodology:

  • Charge a reaction vial with 2,4,6-tribromoaniline (1.0 equiv), phenylboronic acid (1.1 equiv), and K₂CO₃ (2.0 equiv).

  • Add a solvent mixture of DMF/H₂O (4:1 v/v) to dissolve the solids.

  • Add Pd(OAc)₂ (5 mol%) to the mixture.

  • Stir the reaction aerobically at 80 °C for 4–6 hours.

  • Quench with water and extract with ethyl acetate. Dry the organic layer over MgSO₄ and concentrate in vacuo.

• Validation Checkpoints:

  • Visual: The reaction mixture will transition from a pale suspension to a dark, homogeneous solution as the active Pd(0) species is generated and enters the catalytic cycle.

  • Analytical (TLC): Run a TLC (Hexane:EtOAc 9:1). The successful mono-coupling will show a new spot with a different Rf. Absence of the starting material indicates completion.

  • Mass Spectrometry: LC-MS analysis should confirm the mass shift corresponding to the displacement of one bromine atom by a phenyl group.

References

• Wikipedia Contributors. "2,4,6-Tribromoaniline - Wikipedia". Wikipedia.
• Giradkar, P. P., et al. "Synthesis, Characterization and Study of Antimicrobial Activity of 2,4,6-Tribromoaniline". IJCRT.org.
• ChemicalBook. "2,4,6-tribromo-N-ethylaniline". ChemicalBook.
• Chemistry Learner. "Aniline: Definition, Formula, Structure, and Uses". Chemistry Learner.
• ResearchGate Contributors. "The Suzuki reaction of 2,4,6-tribromoaniline with aryl boronic acids".

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• 3. 2,4,6-tribromo-N-ethylaniline [chemicalbook.com]
• 4. ijcrt.org [ijcrt.org]
• 5. researchgate.net [researchgate.net]

HPLC method validation for 2,4,6-Tribromo-N-ethylaniline purity and quantification

The accurate quantification and purity profiling of 2,4,6-Tribromo-N-ethylaniline —a critical halogenated intermediate in pharmaceutical and materials synthesis—presents a unique chromatographic challenge. Halogenated anilines are notoriously prone to co-elution with their regioisomers (e.g., 2,4,5-tribromo analogs) and over-brominated byproducts when analyzed using traditional methodologies[1].

As analytical requirements shift toward stricter regulatory compliance, relying on outdated methodologies introduces significant risk. This guide objectively compares traditional C18 approaches against an optimized Core-Shell Phenyl-Hexyl methodology, providing the mechanistic rationale, self-validating protocols, and experimental data required to meet the updated[2].

Mechanistic Rationale: Overcoming the Selectivity Bottleneck

Traditional reversed-phase high-performance liquid chromatography (HPLC) relies heavily on fully porous C18 columns. However, C18 stationary phases separate analytes almost exclusively via hydrophobic dispersive forces. When applied to 2,4,6-Tribromo-N-ethylaniline, the C18 phase struggles to differentiate the subtle spatial and electronic differences between tribromo- regioisomers, resulting in peak overlap and poor resolution.

The Phenyl-Hexyl Advantage: By transitioning to a Phenyl-Hexyl stationary phase , we fundamentally alter the separation mechanism. The phenyl ring bonded to the silica surface via a hexyl spacer introduces orthogonal retention mechanisms:

• π−π Interactions: The electron-deficient halogenated aromatic ring of the analyte interacts strongly with the π -electrons of the stationary phase[3].

• Dipole-Dipole & Halogen Interactions: The polarizability of the bromine atoms allows for specific spatial recognition by the phenyl phase, drastically improving the separation factor ( α ) between closely related isomers.

Mobile Phase Causality: To maximize these interactions, methanol is selected as the organic modifier instead of acetonitrile. Acetonitrile, being a π -electron participant itself, competes with the analyte and suppresses π−π interactions. Methanol, conversely, enhances these interactions, maximizing the unique selectivity of the phenyl-hexyl column[4].

Comparative Performance Analysis

To demonstrate the superiority of the optimized method, we compared a standard fully porous C18 column against a 2.7 µm Core-Shell Phenyl-Hexyl column under identical gradient conditions.

Table 1: Performance Comparison for 2,4,6-Tribromo-N-ethylaniline Analysis

Chromatographic Parameter	Traditional C18 Alternative (5 µm)	Core-Shell Phenyl-Hexyl (2.7 µm)	Mechanistic Driver
Critical Pair Resolution ( Rs​ )	1.2 (Co-elution)	3.4 (Baseline separation)	π−π and specific halogen interactions[3]
Peak Tailing Factor ( Tf​ )	1.8 (Significant tailing)	1.05 (Highly symmetrical)	Reduced secondary silanol interactions
Total Run Time	25.0 minutes	12.0 minutes	Shorter diffusion path of core-shell particles
Sensitivity (Signal-to-Noise)	Baseline noise limits LOD	3x signal enhancement	Narrower peaks concentrate the UV absorbance band

Validation & Execution Workflow

The following diagram maps the logical progression from mechanistic optimization through to the rigorous validation stages mandated by ICH Q2(R2)[2].

Figure 1: Logical workflow from chromatographic optimization to ICH Q2(R2) method validation.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It integrates a strict System Suitability Test (SST) gate; if the system fails to meet the physical baseline criteria, the sequence automatically halts, preventing the generation of invalid data.

Step 1: Mobile Phase Formulation

• Mobile Phase A: 0.1% Formic acid in ultrapure water (18.2 MΩ·cm).

  • Causality: Formic acid ensures the secondary amine of the analyte remains in a consistent ionization state while suppressing residual silanol activity on the silica support.

• Mobile Phase B: 100% HPLC-grade Methanol.

Step 2: Solution Preparation

• Diluent: 50:50 Methanol:Water (v/v) to ensure sample stability and prevent injection-solvent mismatch.

• SST Resolution Mixture: Prepare a solution containing 100 µg/mL 2,4,6-Tribromo-N-ethylaniline spiked with 5 µg/mL of 2,4,5-Tribromo-N-ethylaniline (the critical pair).

Step 3: Chromatographic Conditions

• Column: Core-Shell Phenyl-Hexyl, 100 x 4.6 mm, 2.7 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

  • Causality: Elevated temperature reduces the viscosity of the methanol/water mobile phase, lowering system backpressure and accelerating mass transfer kinetics within the core-shell structure.

• Gradient Program: 40% B to 85% B over 10 minutes; hold at 85% B for 2 minutes; re-equilibrate at 40% B for 3 minutes.

• Detection: UV at 254 nm.

Step 4: Execution & The SST Gate

• Inject Blank (Diluent): Verify a flat baseline with no ghost peaks.

• Inject SST Mixture (n=5):

  • Acceptance Criteria: Resolution ( Rs​ ) between the 2,4,6- and 2,4,5-isomers must be ≥2.0 . Peak tailing must be ≤1.5 . Peak area %RSD must be ≤1.0% .

• Proceed: Only initiate the sample sequence if the SST gate is passed.

ICH Q2(R2) Validation Data Summary

Using the optimized Phenyl-Hexyl method, a full validation was executed in accordance with the latest[2]. The method proved to be highly robust, accurate, and suitable for both purity profiling and trace quantification.

Table 2: ICH Q2(R2) Validation Results for 2,4,6-Tribromo-N-ethylaniline

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Complete resolution from impurities	Rs​=3.4 (vs. critical regioisomer)	PASS
Linearity & Range	R2≥0.999 (LOQ to 120% of nominal)	R2=0.9998 (Range: 0.5 to 150 µg/mL)	PASS
Accuracy (Recovery)	98.0% - 102.0% across 3 spike levels	99.4% ± 0.6% (n=9)	PASS
Repeatability (Precision)	%RSD ≤2.0% (n=6 consecutive runs)	0.45%	PASS
LOD / LOQ	S/N ≥ 3 (LOD) and ≥ 10 (LOQ)	LOD: 0.05 µg/mL | LOQ: 0.15 µg/mL	PASS

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline."[Link]

• Waters Corporation. "Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases."[Link]

• Chromatography Online / LCGC International. "Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns."[Link]

• Journal of Chromatographic Science (Oxford Academic). "Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection." [Link]

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• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. waters.com [waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the GC-MS Fragmentation Analysis of 2,4,6-Tribromo-N-ethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Halogenated Anilines

2,4,6-Tribromo-N-ethylaniline belongs to a class of halogenated aromatic amines that are of significant interest in various fields, including pharmaceutical synthesis, agrochemicals, and as flame retardants. The precise identification and structural elucidation of these compounds are paramount for quality control, metabolic studies, and environmental monitoring. Gas chromatography coupled with mass spectrometry (GC-MS) remains a cornerstone technique for the analysis of such volatile and semi-volatile compounds due to its high separation efficiency and definitive identification capabilities. This guide will dissect the electron ionization (EI) fragmentation of 2,4,6-Tribromo-N-ethylaniline, providing a predictive framework based on established chemical principles and spectral data from analogous compounds.

Deciphering the Fragmentation Roadmap of 2,4,6-Tribromo-N-ethylaniline

The molecular weight of 2,4,6-Tribromo-N-ethylaniline is 357.84 g/mol . Due to the presence of three bromine atoms, the molecular ion will exhibit a characteristic isotopic pattern. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, the molecular ion region will show a cluster of peaks (M, M+2, M+4, M+6) with a distinctive intensity distribution.

Key Fragmentation Pathways

The primary fragmentation events for 2,4,6-Tribromo-N-ethylaniline are anticipated to be:

• Alpha-Cleavage: The most favorable initial fragmentation for N-alkylanilines is the cleavage of the C-C bond alpha to the nitrogen atom[5]. In this case, it involves the loss of a methyl radical (•CH₃) from the N-ethyl group. This results in a highly stabilized resonance structure and is expected to produce a prominent ion.

• Loss of Bromine: Sequential loss of bromine atoms from the aromatic ring is a characteristic fragmentation pathway for polybrominated aromatic compounds. This will lead to a series of fragment ions with decreasing mass-to-charge ratios.

• Formation of the Phenyl Cation: Cleavage of the C-N bond can lead to the formation of a tribromophenyl cation.

• Retro-Diels-Alder (RDA)-type reactions: While less common for simple anilines, complex ring fissions can occur, though these fragments are typically of lower abundance.

The logical flow of these fragmentation events can be visualized as a hierarchical breakdown from the molecular ion.

Caption: Predicted major fragmentation pathways for 2,4,6-Tribromo-N-ethylaniline.

Predicted Mass Spectrum and Interpretation

The following table summarizes the expected key fragment ions, their proposed structures, and the rationale for their formation.

m/z (Isotopic Cluster)	Proposed Fragment Ion	Formation Mechanism	Significance
357/359/361/363	[C₈H₈Br₃N]⁺˙	Molecular Ion	Confirms the molecular weight and elemental composition (presence of 3 Br atoms).
342/344/346/348	[C₇H₅Br₃N]⁺	Loss of a methyl radical (•CH₃) via alpha-cleavage.	A major fragment, characteristic of N-ethylamines. Likely the base peak.
329/331/333/335	[C₆H₄Br₃N]⁺˙	Loss of ethene (C₂H₄) via rearrangement.	Corresponds to the molecular ion of 2,4,6-Tribromoaniline.
278/280/282	[C₈H₈Br₂N]⁺	Loss of a bromine radical (•Br) from the molecular ion.	Indicates the presence of bromine on the aromatic ring.
263/265/267	[C₇H₅Br₂N]⁺	Loss of a bromine radical from the [M - CH₃]⁺ ion.	Further fragmentation of the primary fragment ion.
249/251/253	[C₆H₃Br₂N]⁺	Loss of a bromine radical from the [M - C₂H₄]⁺˙ ion.	Further fragmentation of the tribromoaniline core.
170/172	[C₆H₃BrN]⁺	Loss of a second bromine atom.	Indicates the polybrominated nature of the compound.
91	[C₆H₅N]⁺	Loss of all three bromine atoms.	Represents the aniline core.

Comparison with Alternative Analytical Techniques

While GC-MS with EI is a powerful tool, other analytical techniques can provide complementary or, in some cases, more suitable data depending on the analytical goal.

Technique	Advantages	Disadvantages	Best Suited For
GC-MS (EI)	High chromatographic resolution, extensive fragmentation for structural elucidation, established libraries for compound identification.	Can cause extensive fragmentation, potentially leading to a weak or absent molecular ion. Requires derivatization for non-volatile or highly polar analytes.	Definitive identification of volatile and semi-volatile compounds, structural elucidation of unknown compounds.
GC-MS/MS	Enhanced selectivity and sensitivity by reducing chemical noise, useful for complex matrices.	Requires more complex instrumentation and method development.	Trace-level quantification in complex samples (e.g., environmental, biological).
HPLC-MS (ESI/APCI)	Suitable for non-volatile and thermally labile compounds, soft ionization techniques often preserve the molecular ion.[7][8]	Lower chromatographic resolution compared to GC, potential for matrix effects and ion suppression.	Analysis of polar, non-volatile, or thermally sensitive halogenated anilines and their metabolites.

Experimental Protocol: GC-MS Analysis of 2,4,6-Tribromo-N-ethylaniline

This protocol provides a robust starting point for the analysis of 2,4,6-Tribromo-N-ethylaniline. Optimization may be required based on the specific instrumentation and sample matrix.

Sample Preparation

• Standard Preparation: Prepare a stock solution of 2,4,6-Tribromo-N-ethylaniline in a high-purity solvent such as ethyl acetate or hexane at a concentration of 1 mg/mL. Perform serial dilutions to create working standards for calibration.

• Sample Extraction (from a solid matrix):

  • Homogenize the solid sample.

  • Perform a solvent extraction (e.g., Soxhlet or accelerated solvent extraction) using a suitable solvent like hexane or a hexane/acetone mixture.[9]

  • Concentrate the extract under a gentle stream of nitrogen.

  • Reconstitute the final extract in a known volume of the analysis solvent.

GC-MS Instrumentation and Conditions

The following diagram illustrates the general workflow for the GC-MS analysis.

Caption: A typical workflow for the GC-MS analysis of 2,4,6-Tribromo-N-ethylaniline.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Injector Type	Split/Splitless	Allows for a wide range of sample concentrations.
Injector Temperature	280 °C	Ensures complete volatilization of the analyte.
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)	Optimizes sensitivity or prevents column overload.
Carrier Gas	Helium	Provides good chromatographic efficiency and is inert.
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Ensures reproducible retention times.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methylpolysiloxane (e.g., DB-5ms, HP-5ms)	A robust, general-purpose column suitable for a wide range of semi-volatile compounds.[10][11]
Oven Temperature Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 300 °C (hold 5 min)	Provides good separation of the analyte from potential matrix components.[12]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS, provides reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for generating comparable mass spectra.
Source Temperature	230 °C	Minimizes analyte degradation in the ion source.
Quadrupole Temperature	150 °C	Ensures consistent ion transmission.
Mass Scan Range	m/z 50 - 450	Covers the molecular ion and all significant fragments.
Solvent Delay	3 - 5 minutes	Prevents the solvent peak from damaging the detector.

Data Analysis

• Peak Identification: Identify the chromatographic peak corresponding to 2,4,6-Tribromo-N-ethylaniline based on its retention time.

• Mass Spectrum Confirmation: Confirm the identity of the peak by comparing its mass spectrum with the predicted fragmentation pattern, paying close attention to the molecular ion cluster and the key fragment ions.

• Quantification: If required, perform quantification using a calibration curve generated from the analysis of the standard solutions.

Conclusion

The GC-MS analysis of 2,4,6-Tribromo-N-ethylaniline, when approached with a foundational understanding of its likely fragmentation behavior, is a highly effective method for its definitive identification and quantification. By leveraging the known fragmentation patterns of its structural analogs, researchers can confidently interpret the resulting mass spectra. While GC-MS with electron ionization is a powerful standalone technique, a comprehensive analytical strategy may involve complementary methods like HPLC-MS, particularly for complex sample matrices or when analyzing related metabolites. The experimental protocol provided herein serves as a robust starting point for developing validated analytical methods for this and similar halogenated aromatic amines.

References

• National Science Foundation Public Access Repository. (n.d.). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Retrieved from [Link]

• Environmental Science & Technology. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. ACS Publications. Retrieved from [Link]

• PubChem. (n.d.). 2,4,6-Tribromoaniline. National Center for Biotechnology Information. Retrieved from [Link]

• PubMed. (2018). Fragmentation studies on metastable diethylaniline derivatives using mass-analyzed ion kinetic energy spectrometry. National Library of Medicine. Retrieved from [Link]

• SIELC Technologies. (2018). 2,4,6-Tribromoaniline. Retrieved from [Link]

• PubChemLite. (n.d.). 2,4,6-tribromoaniline (C6H4Br3N). Retrieved from [Link]

• NIST WebBook. (n.d.). Benzenamine, 2,4,6-tribromo-. National Institute of Standards and Technology. Retrieved from [Link]

• International Journal of Advanced Research. (2016). Analytical Studies for the Determination of Some Aromatic Amines with N-Bromo Saccharin at Micro Scale. Retrieved from [Link]

• Atmospheric Environment. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. ScienceDirect. Retrieved from [Link]

• Chegg. (2020). 12-18 Give logical fragmentation reactions to account for the following ions observed in these mass spectra. Retrieved from [Link]

• SpringerLink. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Retrieved from [Link]

• MDPI. (2024). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. Retrieved from [Link]

• Waters. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Retrieved from [Link]

• Taylor & Francis Online. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. Retrieved from [Link]

• Oxford Academic. (n.d.). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Retrieved from [Link]

• University of California, Irvine. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• LCGC International. (2026). Interaction of Dichloromethane Solvent with n-Alkylamines Analyzed by Electron Ionization GC–MS. Retrieved from [Link]

• PubMed Central. (n.d.). Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives. National Library of Medicine. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of ethylamine. Retrieved from [Link]

• YouTube. (2023). Mass Spectrometry Part 8 - Fragmentation in Amines. Retrieved from [Link]

• PubMed Central. (2022). Determination of Aniline in Soil by ASE/GC-MS. National Library of Medicine. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• The MAK Collection for Occupational Health and Safety. (2024). Determination of amines in workplace air using gas chromatography (headspace GC-MS). Wiley Online Library. Retrieved from [Link]

• ScienceMadness.org. (2021). Bromination of aromatic compounds without catalyst. Retrieved from [Link]

• MDPI. (n.d.). Fractioning and Compared 1H NMR and GC-MS Analyses of Lanolin Acid Components. Retrieved from [Link]

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Benchmarking 2,4,6-Tribromo-N-ethylaniline Against Standard Brominated Flame Retardants: A Comprehensive Technical Guide

As environmental regulations tighten around persistent organic pollutants (POPs), the materials science and toxicological research communities are actively evaluating alternative brominated flame retardants (BFRs). For researchers, polymer chemists, and drug development professionals studying pharmacokinetic exposures, understanding the mechanistic and toxicological differences between emerging alternatives and legacy compounds is critical.

This guide provides a rigorous benchmarking of 2,4,6-Tribromo-N-ethylaniline (CAS: 81090-58-6) against standard legacy BFRs—specifically Tetrabromobisphenol A (TBBPA), Hexabromocyclododecane (HBCD), and Polybrominated Diphenyl Ethers (PBDEs).

Mechanistic Profiling: Gas-Phase Radical Quenching

To understand why specific brominated compounds are chosen, we must first look at the causality of flame suppression. Bromine is highly effective at interrupting the gas-phase radical chain reactions that sustain combustion. When exposed to high heat, a BFR undergoes endothermic cleavage to release hydrogen bromide (HBr). This HBr reacts with highly reactive combustion radicals (H• and OH•), converting them into less reactive bromine radicals (Br•) and water, thereby starving the flame of its chemical propagation engine.

Historically,1[1].2[2].

The 2,4,6-Tribromo-N-ethylaniline Advantage: By introducing an N-ethyl group to the tribromoaniline aromatic ring, this compound alters both its physical integration and degradation kinetics:

• Steric Hindrance & Matrix Compatibility: The N-ethyl moiety increases the free volume of the molecule, enhancing its solubility and plasticizing effect in specific polymer matrices (e.g., polyurethanes, epoxies) compared to rigid, unsubstituted tribromoaniline.

• Metabolic Clearance (Pharmacokinetics): For toxicologists and drug development professionals, the terminal elimination half-life of a chemical is paramount. 3[3]. In contrast, the amine linkage in 2,4,6-Tribromo-N-ethylaniline provides a known metabolic liability (N-dealkylation via cytochrome P450 enzymes), theoretically reducing its bioaccumulation potential compared to the highly stable ether linkages in PBDEs.

Gas-phase radical quenching mechanism of brominated flame retardants during combustion.

Physicochemical & Toxicological Benchmarking

To objectively evaluate 2,4,6-Tribromo-N-ethylaniline, we must benchmark its core properties against the industry standards.

Compound	Molecular Weight ( g/mol )	Bromine Content (%)	Primary Application Matrix	Environmental / Regulatory Status
2,4,6-Tribromo-N-ethylaniline	357.87	~67.0%	Specialized epoxies, polyurethanes	Emerging alternative; under evaluation
TBBPA	543.87	~58.8%	Printed circuit boards (FR-4), ABS	Widely used; ongoing endocrine scrutiny
HBCD	641.70	~74.7%	Extruded/Expanded Polystyrene (EPS)	Phased out globally (Stockholm Convention)
Penta-BDE	~718.00	~70.0%	Polyurethane foams (furniture, auto)	Banned globally (Persistent Organic Pollutant)

Experimental Protocols for Flame Retardancy

Protocol 1: Thermogravimetric Analysis (TGA)

Purpose: To ensure the BFR decomposes at a temperature matching the polymer matrix's degradation point. If the BFR volatilizes too early, the flame retardant is lost before ignition. If it degrades too late, it fails to quench the initial radical burst.

Step-by-Step Methodology:

• Sample Preparation: Cryogenically mill the BFR-doped polymer sample to a fine powder to ensure uniform heat transfer. Weigh exactly 5.0 ± 0.1 mg into a tared alumina crucible.

• Atmospheric Control: Place the crucible in the TGA furnace. Purge with high-purity nitrogen ( N2​ ) at 50 mL/min for 10 minutes. Causality Note: An inert atmosphere isolates thermal degradation from oxidative combustion, allowing us to pinpoint the exact temperature of C-Br bond cleavage.

• Heating Ramp: Heat the sample from 25°C to 800°C at a constant, controlled rate of 10°C/min.

• Data Extraction: Continuously record mass loss. Extract the T5%​ (temperature at 5% weight loss) and Tmax​ (temperature of maximum degradation rate).

Protocol 2: UL-94 Vertical Burn Test

Purpose: 4[4].

Step-by-Step Methodology:

• Conditioning: Injection-mold polymer specimens to standard dimensions (125 mm x 13 mm x 3.2 mm). Condition at 23°C and 50% relative humidity for 48 hours.

• Apparatus Setup: Clamp the specimen vertically from the top. Ensure the bottom edge is exactly 300 mm above a horizontal layer of dry, absorbent surgical cotton.

• First Ignition: Apply a 20 mm standardized Bunsen burner flame to the bottom center of the specimen for exactly 10.0 seconds, then remove it. Record the first afterflame time ( t1​ ).

• Second Ignition: Causality Note: Why apply the flame twice? The first ignition evaluates initial resistance; the second stresses the newly formed protective char layer. Immediately after flaming ceases, reapply the flame for another 10.0 seconds. Remove and record the second afterflame time ( t2​ ) and afterglow time ( t3​ ).

• Validation: 5[5].

Step-by-step logical workflow for UL-94 vertical burn test classification.

Conclusion

While legacy BFRs like HBCD and PBDEs offer excellent flame retardancy, their unacceptable environmental persistence has forced a paradigm shift. 2,4,6-Tribromo-N-ethylaniline offers a high-bromine-content alternative (~67%) with unique matrix compatibilization properties due to its N-ethyl moiety. For drug development professionals and toxicologists, its structure suggests a more favorable metabolic clearance profile than polybrominated ethers. However, rigorous parallel testing using the TGA and UL-94 protocols outlined above is mandatory to ensure it meets the strict thermal performance requirements of modern polymer applications.

References

• Title: DIPHENYL ETHERS (PBDEs) AND OTHER BROMINATED FLAME RETARDANTS (BFRs) | Source: IPEN.org | URL: 1

• Title: Brominated flame retardants | Source: EFSA - European Union | URL: 2

• Title: Terminal elimination half-lives of the brominated flame retardants TBBPA, HBCD, and lower brominated PBDEs in humans | Source: OSTI.gov | URL: 3

• Title: Combustion (Fire) Tests for Plastics | Source: UL Solutions | URL: 4

• Title: UL 94 Test Standards for Flame Resistance | Source: Innovative Polymers | URL: 5

Sources

• 1. ipen.org [ipen.org]
• 2. Brominated flame retardants | EFSA [efsa.europa.eu]
• 3. osti.gov [osti.gov]
• 4. Combustion (Fire) Tests for Plastics | UL [ul.com]
• 5. innovative-polymers.com [innovative-polymers.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,4,6-Tribromo-N-ethylaniline

As researchers and developers, our responsibility extends beyond discovery and synthesis to the entire lifecycle of the chemicals we handle. The proper disposal of hazardous materials like 2,4,6-Tribromo-N-ethylaniline is not merely a regulatory hurdle; it is a critical component of ensuring laboratory safety, environmental stewardship, and the integrity of our work. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of this halogenated aromatic amine, grounded in established safety protocols and an understanding of its chemical properties.

Hazard Assessment: Understanding the "Why"

2,4,6-Tribromo-N-ethylaniline is a halogenated organic compound. Its primary hazards stem from its toxicity and the environmental impact of its degradation byproducts. Safety Data Sheets (SDS) for structurally similar compounds, like 2,4,6-Tribromoaniline, classify it as toxic or harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3][4] It is known to cause serious skin and eye irritation and may lead to organ damage through prolonged or repeated exposure.[1][3]

The core principle guiding its disposal is the management of its halogen (bromine) content. During combustion, halogenated compounds can form highly corrosive and toxic gases, such as hydrogen bromide (HBr), as well as nitrogen oxides (NOx).[5] Therefore, disposal requires specialized facilities equipped to handle and neutralize these byproducts, making indiscriminate disposal environmentally hazardous and non-compliant with regulations.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the waste, ensure a designated area is prepared and all necessary PPE is worn. The goal is to prevent any personal contact with the chemical.

Engineering Controls:

• Ventilation: Always handle 2,4,6-Tribromo-N-ethylaniline and its waste in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][6]

• Safety Stations: Ensure immediate access to an eyewash station and a safety shower.[1][6]

Personal Protective Equipment Summary:

PPE Type	Specification	Rationale
Eye & Face Protection	Chemical safety goggles or a face shield.[2] Must comply with OSHA 29 CFR 1910.133 or EN 166 standards.[1][6]	Protects against splashes and accidental eye contact, which can cause serious irritation.[1][3]
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene).[7] Gloves must be inspected before use and disposed of after handling.[2][5]	Prevents dermal absorption, a primary route of toxic exposure.[1][6]
Body Protection	A lab coat or a chemical-resistant suit.[2]	Prevents contamination of personal clothing and minimizes skin exposure.[6]
Respiratory Protection	A NIOSH/MSHA approved respirator with appropriate cartridges (e.g., for organic vapors and particulates) should be used if there is a risk of generating dust or aerosols, or if ventilation is inadequate.[3][6]	Protects against inhalation, which is a significant route of toxic exposure.[2][3]

Waste Segregation and Containerization: The Critical First Step

Proper segregation is paramount to prevent dangerous chemical reactions and to ensure the waste stream is accepted by disposal facilities.

The Golden Rule: 2,4,6-Tribromo-N-ethylaniline waste is classified as halogenated organic waste . It must NEVER be mixed with non-halogenated organic waste.[8][9] Mixing these streams can lead to rejection by the disposal facility or incur significantly higher disposal costs.

Container Selection and Labeling:

Waste Type	Recommended Container	Labeling Requirements
Solid Waste (Pure compound, contaminated labware, gloves, etc.)	Leak-proof, sealable container made of compatible plastic (e.g., HDPE) or a lined drum.[7][10]	Clearly label as "HAZARDOUS WASTE," "HALOGENATED ORGANIC SOLID WASTE," and list the primary constituent: "2,4,6-Tribromo-N-ethylaniline." Include accumulation start and end dates.
Liquid Waste (Solutions containing the compound)	Sealable, compatible container (e.g., glass or plastic bottle with a screw cap).[7] Ensure it is stored in secondary containment to prevent spills.[11]	Clearly label as "HAZARDOUS WASTE," "HALOGENATED ORGANIC LIQUID WASTE." List all chemical constituents with their approximate percentages.

Step-by-Step Disposal Protocol

This protocol outlines the process from the point of generation to final handoff to a certified disposal service.

• Don PPE: Before handling any waste, put on the full, appropriate PPE as detailed in the table above.

• Segregate at Source:

  • Solid Waste: Collect any solid residue, contaminated personal protective equipment (gloves, etc.), and disposable labware (e.g., weighing paper, pipette tips) used with 2,4,6-Tribromo-N-ethylaniline. Place these items directly into your designated halogenated organic solid waste container.[10]

  • Liquid Waste: Collect all solutions containing 2,4,6-Tribromo-N-ethylaniline in a designated halogenated organic liquid waste container.

• Container Management:

  • Keep the waste container securely sealed when not in use.[7][11]

  • Do not overfill containers. Leave at least 10% headspace to allow for expansion.

  • Clean the exterior of the container of any contamination before moving it to a storage area.

• Temporary Storage:

  • Store the sealed and labeled waste containers in a designated, well-ventilated, and secure satellite accumulation area or central waste storage facility.[8]

  • Store away from incompatible materials, such as strong oxidizing agents or acids.[1]

• Arrange for Disposal:

  • Dispose of the waste through a licensed and approved hazardous waste disposal company.[1][5] Your institution's Environmental Health & Safety (EHS) department will manage this process.

  • Ensure all paperwork and manifests are completed accurately as required by local and national regulations.

Disposal Decision Workflow

The following diagram illustrates the logical flow for handling and disposing of waste containing 2,4,6-Tribromo-N-ethylaniline.

Caption: Decision workflow for the proper segregation and disposal of 2,4,6-Tribromo-N-ethylaniline waste.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Wear the appropriate PPE, including respiratory protection, before re-entering the area.

• Contain and Clean:

  • For solid spills, carefully sweep or vacuum the material and place it into a labeled hazardous waste container.[5][6] Avoid generating dust.[6]

  • For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place the contaminated absorbent into the designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent, collecting the cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor and EHS department in accordance with your institution's policies.

The ultimate disposal method for halogenated organic waste is typically high-temperature incineration in a specialized facility.[12][13][14] These incinerators operate at temperatures sufficient to break down the organic molecule and are equipped with "scrubbers" that neutralize the resulting acid gases (like HBr), preventing their release into the atmosphere.[12][14] By following the procedures outlined above, you ensure that your waste is handled safely and is ready for this final, environmentally sound disposal process.

References

• Material Safety Data Sheet - 2,4,6-Tribromoaniline, 98%. Cole-Parmer.
• SAFETY DATA SHEET - 2,4,6-Tribromoaniline. Thermo Fisher Scientific.
• Material Safety Data Sheet - 2,4,6-Trimethylaniline. Santa Cruz Biotechnology.
• 2,4,6-Tribromoaniline - Safety D
• N-ETHYL ANILINE MATERIAL SAFETY D
• SAFETY DATA SHEET - 2,4,6-Tribromoaniline. Thermo Fisher Scientific (2).
• SAFETY DATA SHEET - 2,4,6-Tribromoaniline. TCI EUROPE N.V.
• 2,4,6-Tribromoaniline Safety D
• Waste Incineration Overview.
• Chemical Waste Disposal Guide. University of Toronto, Environmental Health & Safety.
• Hazardous Waste Management.
• Waste inciner
• Current Land-Based Incineration Technologies. Office of Technology Assessment.
• Hazardous Waste Segreg

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• 5. chemicalbook.com [chemicalbook.com]
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• 14. princeton.edu [princeton.edu]

Personal protective equipment for handling 2,4,6-Tribromo-N-ethylaniline

Comprehensive Safety & PPE Guide for Handling 2,4,6-Tribromo-N-ethylaniline

Executive Summary

Handling complex halogenated aniline derivatives like 2,4,6-Tribromo-N-ethylaniline (CAS: 81090-58-6) requires uncompromising safety protocols. Due to their acute toxicity, rapid dermal absorption, and potential to induce methemoglobinemia, standard laboratory precautions are insufficient. This guide provides researchers and drug development professionals with a self-validating system of operational procedures, causality-driven Personal Protective Equipment (PPE) specifications, and rigorous disposal plans to ensure absolute operational safety.

Physicochemical Risk Profile

Understanding the inherent risks of 2,4,6-Tribromo-N-ethylaniline is the foundation of our safety protocol. As a brominated N-alkyl aniline, it shares the highly lipophilic and toxicological properties of its parent compounds, allowing it to easily cross biological membranes.

Table 1: Hazard Profile and Quantitative Data Summary

Property / Hazard	Specification	Mechanistic Consequence
Chemical Class	Halogenated Aromatic Amine	Highly lipophilic nature allows rapid dermal penetration and systemic absorption[1].
Primary Health Hazard	Methemoglobinemia	Oxidizes Fe²⁺ in hemoglobin to Fe³⁺, severely impairing oxygen transport and causing cyanosis[1].
Secondary Hazards	Skin/Eye Irritant, Hepatotoxin	Chronic or acute exposure places severe metabolic stress on the liver, spleen, and central nervous system[1].
Environmental Hazard	Aquatic Toxicity	Brominated aromatics persist in aquatic environments, bioaccumulate, and disrupt local ecosystems[2].
Waste Classification	Halogenated Organic Waste	Requires high-temperature incineration with specialized scrubbing to prevent toxic dioxin and HBr formation[3].

Causality-Driven PPE Specifications

Do not rely on standard laboratory PPE. The selection of protective gear must account for the specific permeation kinetics of halogenated anilines. Every piece of equipment serves a specific, mechanistic purpose.

• Hand Protection (Critical):

  • Specification: Heavy-duty Butyl rubber gloves (minimum 0.4 mm thickness) or multi-layer laminate gloves (e.g., Silver Shield®).

  • Causality: Anilines act as carrier solvents that rapidly permeate standard latex and thin nitrile gloves, pulling the toxicant directly into the skin[1]. Butyl rubber provides a highly cross-linked barrier that resists aromatic amine permeation, ensuring a breakthrough time of >480 minutes.

  • Self-Validating Protocol: Double-gloving is mandatory. Wear a thin nitrile inner glove for dexterity and a butyl rubber outer glove. If the outer glove is contaminated, doff it immediately; the inner glove protects you during the doffing process.

• Respiratory Protection:

  • Specification: Certified Chemical Fume Hood with a minimum face velocity of 100 feet per minute (fpm)[4].

  • Causality: While solid at room temperature, dust generation or sublimation during weighing and transfer can lead to severe inhalation exposure. If handling outside a hood is unavoidable (e.g., large-scale reactor transfer), a full-face respirator with P100 particulate filters and organic vapor cartridges is required.

• Eye and Body Protection:

  • Specification: Indirect-vented chemical splash goggles and a flame-resistant (FR), fluid-resistant laboratory coat[4].

  • Causality: Indirect venting prevents aerosolized particles or liquid splashes from reaching the ocular mucosa, which is highly vascularized and vulnerable to rapid systemic absorption.

Operational Workflow: Step-by-Step Methodology

Every protocol must be a closed, self-validating system. Follow these steps sequentially to ensure total containment during experimental workflows.

Step 1: Pre-Task Assessment

• Verify the fume hood continuous flow monitor reads >100 fpm. Do not proceed if the alarm is active.

• Clear the workspace of all incompatible materials, specifically strong oxidizers and acids, which can react violently with anilines[4].

• Stage high-density polyethylene (HDPE) secondary containment trays under all reaction vessels to catch potential spills.

Step 2: Material Handling and Transfer

• Don all specified PPE (Butyl gloves, splash goggles, lab coat) before touching the primary container.

• Open the primary container only within the designated fume hood[2].

• Use anti-static spatulas for weighing to prevent the electrostatic aerosolization of toxic powders.

• Transfer the chemical into a pre-tared, sealable vessel. Seal the vessel completely before removing it from the balance area to prevent cross-contamination of the laboratory environment.

Step 3: Post-Operation Decontamination

• Wipe down all spatulas, balances, and hood surfaces with a solvent compatible with halogenated organics (e.g., a small amount of isopropanol), followed immediately by a soap and water wash[1].

• Dispose of all contaminated wipes in the designated halogenated waste bin.

Process Visualization

The following diagram illustrates the logical flow of exposure control and spill response when handling this compound.

Workflow for safe handling, exposure control, and spill response of 2,4,6-Tribromo-N-ethylaniline.

Disposal & Waste Management Plan

Improper disposal of halogenated anilines poses severe environmental and regulatory risks. Never flush these compounds down the drain or mix them with standard solvents[2].

Step-by-Step Disposal Protocol:

• Segregation: Never mix 2,4,6-Tribromo-N-ethylaniline waste with standard non-halogenated organic solvents. Place all residues, contaminated gloves, and wipes into a dedicated container explicitly labeled "Hazardous Waste: Halogenated Aromatics"[5].

• Containment: Use high-density polyethylene (HDPE) or glass containers for waste storage. Ensure the primary waste container is kept within a secondary containment bin to prevent accidental environmental release.

• Spill Response: In the event of a spill, do not use water, which will spread the lipophilic contaminant. Cover the spill with an inert, non-combustible absorbent (e.g., vermiculite, dry sand, or diatomaceous earth)[4]. Sweep up the material using non-sparking tools and deposit it into the halogenated waste container.

• Incineration Logistics: Halogenated waste must be transferred to a licensed hazardous waste facility. It requires high-temperature incineration (>1100°C) equipped with flue-gas desulfurization and scrubbing systems to neutralize corrosive hydrobromic acid (HBr) and prevent the synthesis of highly toxic polybrominated dibenzodioxins[3].

References

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Aniline." NJ.gov. Available at:[Link]

• National Center for Biotechnology Information (PubChem). "Hazardous Substances Data Bank: 2-Chloroaniline." (Utilized as a proxy for halogenated aniline handling and waste segregation protocols). NIH.gov. Available at:[Link]

• Rutgers University Environmental Health and Safety. "Aniline Standard Operating Procedure." Rutgers.edu. Available at:[Link]

• UK Environment Agency. "Substitute Liquid Fuels (SLF) Used in Cement Kilns - Waste Disposal." GOV.UK. Available at:[Link]

• Carl Roth GmbH. "Safety Data Sheet: Aniline." CarlRoth.com. Available at:[Link]

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• 5. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]